6-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine

• IUPAC Name: 6-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9-methylpurine
• InChI: InChI=1S/C18H21FN8/c1-11-13(19)16(24-15(23-11)12-3-4-12)26-5-7-27(8-6-26)18-14-17(20-9-21-18)25(2)10-22-14/h9-10,12H,3-8H2,1-2H3
• InChI Key: NDHLEDCIKMVVPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C2CC2)N3CCN(CC3)C4=NC=NC5=C4N=CN5C)F
• Molecular Formula: C18H21FN8
• Molecular Weight: 368.4 g/mol
• CAS No.: 2640976-13-0

Description

6-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine is a synthetic purine derivative supplied for research purposes. This compound has a molecular formula of C18H21FN8 and a molecular weight of 368.41 g/mol . Its structure features a purine core linked via a piperazine group to a substituted pyrimidine ring, incorporating cyclopropyl and fluorine motifs that are common in pharmacologically active compounds . The provided physicochemical data includes a predicted density of 1.55 g/cm³ and a predicted boiling point of 600.5 °C . With a topological polar surface area of 75.9 Ų and an XLogP3 value of 1.8, this molecule may possess properties of interest for medicinal chemistry and drug discovery research . Purine analogs, as a class, are recognized as important scaffolds in the development of therapeutic agents and are frequently investigated as kinase inhibitors or antimetabolites . Researchers are exploring such compounds for their potential to modulate various biological pathways. This product is strictly for research use in laboratory settings. It is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate safety precautions.

Biological Activity

6-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound belongs to a class of piperazine derivatives and has been investigated primarily for its anticancer and antiviral properties.

The molecular formula for this compound is $C_{20}H_{22}N_{6}$ with a molecular weight of 346.4 g/mol. Below are key chemical properties:

Property	Value
Molecular Formula	C20H22N6
Molecular Weight	346.4 g/mol
IUPAC Name	6-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine
InChI Key	DATBBLDLPOLVRU-UHFFFAOYSA-N
Canonical SMILES	C1CC2=C(C1)N=C(N=C2N3CCN(CC3)C4=NC=C(C=C4)C#N)C5CC5

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets, such as protein kinases involved in cellular signaling pathways critical for cancer progression. By inhibiting these kinases, the compound disrupts signaling pathways essential for cancer cell growth and proliferation, positioning it as a potential therapeutic agent in oncology.

Anticancer Activity

Research indicates that compounds similar to 6-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine exhibit significant anticancer properties. For instance, studies have shown that similar piperazine derivatives can inhibit various cancer cell lines by inducing apoptosis and cell cycle arrest .

Case Study: Inhibition of Cancer Cell Proliferation
In a study evaluating the efficacy of related compounds, it was found that certain derivatives inhibited the growth of human cancer cell lines by more than 70% at concentrations below 10 µM. The mechanism involved the induction of apoptotic pathways and disruption of mitochondrial function .

Antiviral Properties

In addition to its anticancer potential, this compound may also exhibit antiviral activity. Similar compounds have shown effectiveness against viral replication through mechanisms that involve inhibition of viral enzymes or interference with viral entry into host cells .

Research Findings

Recent research has focused on optimizing the synthesis of this compound and its analogs to enhance biological activity and reduce toxicity. Various synthetic routes have been explored, including nucleophilic substitution and cyclization reactions, which are essential for achieving high yields and purity necessary for biological assays.

Applications in Drug Development

The unique structure of 6-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine makes it a promising candidate for drug development in treating various diseases, particularly cancers characterized by dysregulated kinase activity. The compound's lipophilicity due to the cyclopropyl group enhances its potential for oral bioavailability, which is crucial for therapeutic applications.

Comparison with Similar Compounds

Key Differences :

• Fluorine at position 5 of the pyrimidine (target) may increase metabolic stability compared to non-fluorinated analogs (e.g., 29–38) .

Pyrido-Fused Deazapurine Bases

describes pyrido-fused deazapurines (e.g., compounds 10a–h, 11a–e) with substituents like methoxy, methylthio, and furanyl groups. These lack the purine core but share a piperazine-like linkage.

Comparison :

• The target compound’s purine core allows for hydrogen bonding via N7 and N9 positions, unlike deazapurines, which have reduced nitrogen content.
• Fluorine and cyclopropyl groups in the target compound may confer greater steric hindrance and lipophilicity compared to methoxy or amino substituents in deazapurines .

9-Phenyl-9H-purin-6-amines

and highlight 9-phenylpurin-6-amines synthesized via imidazole intermediates. These compounds feature a phenyl group at the 9-position instead of methyl.

Key Differences :

• The methyl group in the target compound likely reduces molecular weight and improves solubility compared to phenyl-substituted analogs.
• The absence of a primary amine at position 6 (target) may decrease nucleophilic reactivity, enhancing stability under physiological conditions .

Fluorinated Heterocycles in Pharmaceuticals

lists fluorinated impurities (e.g., 9-hydroxyrisperidone) with pyrimidine-like structures. While pharmacologically distinct, these highlight fluorine’s role in enhancing bioavailability and target engagement—a feature shared with the target compound’s 5-fluoro-pyrimidine moiety .

Physicochemical and Pharmacological Insights

Structure-Activity Relationship (SAR)

• Piperazine Modifications : Acylated piperazines (e.g., 29–38) show variable melting points (71–210°C), correlating with substituent polarity. The target’s pyrimidine group may balance lipophilicity and polarity for optimal membrane permeability.
• Fluorine Effects : Fluorine in the target compound could mimic the electron-withdrawing effects seen in ’s risperidone analogs, improving binding to hydrophobic pockets .

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for preparing 6-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine, and how can reaction yields be optimized?

• Methodological Answer : The compound’s synthesis likely involves coupling a pyrimidine-piperazine intermediate with a functionalized purine core. General procedures (e.g., nucleophilic substitution or palladium-catalyzed cross-coupling) used for analogous 6-piperazinyl-purines can be adapted . For example, describes synthesizing purine derivatives via carbamate intermediates under mild heating (80–85°C) in polar aprotic solvents (e.g., NMP or THF), achieving yields of 51–79%. Optimization may include:

• Solvent selection : NMP or THF improves solubility of intermediates.
• Catalyst use : Palladium-based catalysts (e.g., for cross-coupling) enhance regioselectivity .
• Purification : Flash chromatography with gradients of EtOAc/hexanes/MeOH ensures >95% purity .

Q. Which analytical techniques are critical for confirming the structural integrity of this compound?

• Methodological Answer : Multimodal characterization is essential:

• NMR spectroscopy : $^1H$ and $^{13}C$ NMR resolve substituent positions (e.g., cyclopropyl protons at δ 1.74–1.97 ppm and purine aromatic protons at δ 7.15–8.40 ppm) .
• Mass spectrometry (MS) : High-resolution MS (e.g., m/z 522.2–553.3) confirms molecular weight and fragmentation patterns .
• HPLC : Reverse-phase HPLC with UV detection (e.g., >99% purity at 19–21 minutes retention time) validates purity .

Advanced Research Questions

Q. How can researchers resolve discrepancies in NMR or MS data when characterizing degradation byproducts of this compound under varying pH conditions?

• Methodological Answer : Stability studies (e.g., pH 1–13, light exposure) should identify degradation pathways. For conflicting spectral

• 2D NMR (COSY, HSQC) : Assigns proton-carbon correlations to distinguish regioisomers or tautomers .
• LC-MS/MS : Traces low-abundance byproducts (e.g., hydrolyzed piperazine rings or demethylated purines) .
• X-ray crystallography : Resolves ambiguous stereochemistry if crystalline derivatives are obtainable .

Q. What experimental designs are recommended to assess the compound’s binding affinity to biological targets (e.g., kinases or GPCRs)?

• Methodological Answer :

• Surface Plasmon Resonance (SPR) : Immobilize the target protein on a sensor chip and measure real-time binding kinetics (ka/kd) at varying compound concentrations .
• Fluorescence Polarization (FP) : Use fluorescently labeled ligands to quantify displacement by the compound .
• Cellular assays : Measure downstream signaling (e.g., cAMP levels for GPCRs) to correlate binding with functional activity .

Q. How can researchers reconcile contradictory data between in vitro binding assays and in vivo efficacy studies for this compound?

• Methodological Answer : Discrepancies may arise from pharmacokinetic factors (e.g., poor bioavailability). Mitigation strategies include:

• ADME profiling : Assess solubility (e.g., shake-flask method), metabolic stability (e.g., liver microsomes), and membrane permeability (Caco-2 assays) .
• Prodrug design : Modify lipophilic groups (e.g., esterify polar moieties) to enhance absorption .
• Tissue distribution studies : Radiolabel the compound (e.g., $^3H$) to quantify target engagement in vivo .

Key Considerations for Researchers

• Data interpretation : Cross-validate results using orthogonal techniques (e.g., NMR + MS + X-ray).
• Biological relevance : Prioritize assays that mimic physiological conditions (e.g., serum protein binding studies) .